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Gold Leaching Methods at a Glance

Chloride and bromide leaching are both considered modern alternatives to traditional cyanidation. The table

below summarizes their core characteristics and performance based on recent research.

Feature Chloride Leaching Bromide Leaching

Basic
Principle

Dissolves gold to form gold-chloride complexes

(AuCl4
-) [1] [2].

Dissolves gold to form gold-bromide

complexes (AuBr4
-) [3].

Typical
Lixiviants

Sodium hypochlorite, Ferric chloride (FeCl3),

Cupric chloride (CuCl2) [4] [1] [5].

Bromide salts with an oxidant (e.g.,
Br2) [3].

| Reported Gold Recovery | Free-Milling Ore: Up to 94% in 3 hours [4]. Refractory Ore: ~58-100%

(after mechanical activation) [4] [6]. | Up to 97.93% from a micro-disseminated concentrate in 8 hours [3]. | |

Reaction Kinetics | Very fast; up to 8x faster than cyanidation for free-milling ores [4]. | Fast; high

efficiency achieved within several hours [3]. | | Key Advantage | Faster than cyanidation, can use seawater

chlorides, effective for free-milling ores [4] [1]. | High efficiency on refractory/concentrated ores, high

stability of complex [3]. | | Key Disadvantage | Lower efficiency on refractory ores without pre-treatment,

corrosive nature [4]. | Reagents can be more expensive and hazardous than chlorides [7]. | | Environmental
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Profile | "Greener" than cyanide, but still requires careful handling and neutralization of waste acids [4] [8]. |

Non-cyanide and marketed as "absolutely non-cyanide," but environmental impact of bromide residues must

be managed [3]. |

Comparative Experimental Data

The following tables synthesize key quantitative data from research publications to facilitate a direct

comparison of the two methods' performance under different conditions.

Table 1: Direct Performance Comparison on Different Ore Types

Ore Type Leaching Method Optimal Conditions Gold Recovery Citation

| Refractory & Free-Milling | Hypochlorite-Assisted Chloride | 1 M HCl, 5 M Cl⁻, 2% NaOCl, 80°C, 3

hours | Free-Milling: 94% Refractory: 58% | [4] | | Mechanically Activated Refractory Sulfide

Concentrate | Chloride-Hypochlorite | 45-min milling, 25°C, 30 min leaching | ~100% | [6] | | Micro-

disseminated Gold Concentrate | Bromide | 8 hours leaching | 97.93% | [3] |

Table 2: Key Operational Parameters and Requirements

Parameter Chloride Leaching Bromide Leaching

Oxidation-Reduction
Potential (ORP)

High ORP required; >800-1000 mV with

NaOCl [4].

Not specified in results, but a

strong oxidant is essential.

Temperature Works at ambient but optimized at

elevated temps (e.g., 80°C) [4].

Reaction rate accelerates with

increased temperature [3].

pH & Solution
Chemistry

Effective in acidic conditions;

Hypochlorous acid (HOCl) is most potent
oxidant at pH 3.5-7.5 [6].

Typically conducted in acidic

conditions.

Ore Pre-treatment Efficiency on refractory ores greatly
enhanced by mechanical activation

(crushing, milling) [6].

Not explicitly detailed, but the
process is effective on

concentrated material [3].
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Detailed Experimental Protocols

For researchers looking to replicate or evaluate these methods, here are the summarized protocols from the

key studies.

Hypochlorite-Assisted Chloride Leaching Protocol

This methodology is adapted from a 2025 study on refractory and free-milling ores [4].

Oxidant Selection: Test oxidants like cupric chloride, ferric chloride, and sodium hypochlorite.
Sodium hypochlorite is found to be particularly effective, raising the ORP to suitable levels (>800 mV

for refractory ore, >1000 mV for free-milling ore).
Leaching Conditions:

Prepare the leaching solution with 1 M HCl and a total chloride concentration (Cl⁻) of 5 M.
Add 2% sodium hypochlorite (NaOCl) as the oxidant.

The leaching should be conducted at an elevated temperature of 80°C.
The reaction is rapid, with optimal recovery achieved within 3 hours.

Bromide Leaching Protocol

This methodology is based on a study of micro-disseminated gold concentrate [3].

System Setup: Establish a non-cyanide bromide leaching system. The specific reagents (bromide

salt and oxidant) are not detailed in the abstract, but bromine (Br₂) is a common choice.
Parameter Optimization:

Concentration: Increase the concentrations of the leaching agent and oxidant to boost the
gold leaching rate.

Temperature: Raise the temperature to accelerate the reaction kinetics.
Leaching Duration: Under optimized conditions, a gold leaching efficiency of 97.93% can be

achieved after 8 hours.

Mechanically Enhanced Chloride Leaching Protocol

This protocol from a 2013 study highlights the critical role of pre-treatment for refractory ores [6].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 8 Tech Support

https://pureportal.coventry.ac.uk/en/publications/responses-of-the-refractory-and-free-milling-gold-ores-to-chlorid
https://link.springer.com/chapter/10.1007/978-3-319-52132-9_65
https://www.academia.edu/85998628/Chloride_hypochlorite_leaching_of_gold_from_a_mechanically_activated_refractory_sulfide_concentrate
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanical Activation: Subject the refractory sulfide concentrate to mechanical milling (e.g., for 45

minutes). This drastically increases the specific surface area and introduces crystal lattice strain.
Leaching Process:

Use a chloride-hypochlorite solution at room temperature (25°C).
Agitate the mixture. Due to the pre-treatment, 100% gold extraction can be achieved in as

little as 30 minutes, compared to only 37.2% after 8 hours for non-activated material.

Process Workflow and Comparison

The following diagrams illustrate the general workflows for the chloride and bromide leaching processes,

highlighting their key steps and differences.
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Key Insights for Method Selection

For Speed and Free-Milling Ores: Hypochlorite-assisted chloride leaching is superior, offering
cyanide-comparable recovery in a fraction of the time [4].

For Stubborn Refractory Ores: Bromide leaching demonstrates a high recovery rate on micro-
disseminated concentrates where other methods may struggle [3].
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The Pre-treatment Factor: The efficiency of chloride leaching on refractory ores is highly dependent

on mechanical activation. Without it, recovery can be very low [6].
The Economic Angle: Chloride-based methods benefit from the low cost and wide availability of

reagents (e.g., bleach, hydrochloric acid). Bromide reagents are generally more expensive [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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